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Compound of Interest

Compound Name: Hpk1-IN-11

Cat. No.: B12425726 Get Quote

The following provides detailed procedures for the safe and proper disposal of Hpk1-IN-11, a

potent inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1). Adherence to these guidelines is

essential to ensure personnel safety and environmental protection.

Chemical and Safety Profile
Hpk1-IN-11 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Proper handling and disposal are critical to mitigate these risks. Below is a summary

of key data for Hpk1-IN-11.

Identifier Value

CAS Number 2734167-68-9

Molecular Formula C₂₇H₂₇ClF₃NO₄

Molecular Weight 451.52

GHS Hazard Statements
H302 (Harmful if swallowed), H410 (Very toxic

to aquatic life with long lasting effects)

GHS Precautionary Statements
P264, P270, P273, P301 + P312, P330, P391,

P501

Required Personal Protective Equipment (PPE)
Before handling Hpk1-IN-11 for disposal, ensure the following personal protective equipment is

worn to prevent exposure.
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Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Chemical-resistant protective gloves.[1]

Body Protection: Impervious clothing or a lab coat.[1]

Respiratory Protection: A suitable respirator should be used if dust or aerosols are

generated.[1]

Step-by-Step Disposal Procedure
Disposal of Hpk1-IN-11 must be conducted in a manner that avoids environmental release and

ensures compliance with local, state, and federal regulations.

Step 1: Waste Identification and Segregation

Solid Waste: Collect unused Hpk1-IN-11 powder, contaminated consumables (e.g., weigh

boats, pipette tips), and any spilled material in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: For Hpk1-IN-11 dissolved in solvents (e.g., DMSO), collect the solution in a

separate, sealed, and labeled hazardous waste container compatible with the solvent used.

Do not mix with other solvent waste streams unless permitted by your institution's

environmental health and safety (EHS) office.

Contaminated Labware: Glassware and other reusable equipment should be

decontaminated. Rinse thoroughly with a suitable solvent (e.g., ethanol or acetone) three

times. Collect the rinsate as hazardous liquid waste.

Step 2: Packaging and Labeling

Ensure all waste containers are tightly sealed to prevent leaks or spills.[1]

Label each container clearly with "Hazardous Waste," the full chemical name "Hpk1-IN-11,"

and the associated hazards (e.g., "Toxic," "Aquatic Hazard").

Step 3: Storage Pending Disposal
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Store sealed waste containers in a cool, well-ventilated area designated for hazardous

waste.[1]

Keep waste away from incompatible materials such as strong acids, alkalis, and strong

oxidizing or reducing agents.[1]

Step 4: Final Disposal

The final and most critical step is to "Dispose of contents/container to an approved waste

disposal plant."[1]

Contact your institution's EHS office to arrange for the collection and disposal of the

hazardous waste. Do not attempt to dispose of Hpk1-IN-11 down the drain or in regular

trash.

Visualized Workflows and Pathways
To further clarify procedures and the context of Hpk1-IN-11's use, the following diagrams

illustrate the disposal workflow and the targeted biological pathway.
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Figure 1: Hpk1-IN-11 Disposal Workflow
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Caption: Logical steps for the safe handling and disposal of Hpk1-IN-11 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12425726?utm_src=pdf-body-img
https://www.benchchem.com/product/b12425726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Simplified HPK1 Signaling Pathway
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Caption: HPK1 negatively regulates T-cell signaling, a process blocked by Hpk1-IN-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12425726?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

